Cas no 3906-16-9 ((1R)-1-(2-naphthyl)ethanamine)

• Product Name: (1R)-1-(2-naphthyl)ethanamine
• CAS No: 3906-16-9
• MF: C₁₂H₁₃N
• MW: 171.2383
• MDL: MFCD12910474
• CID: 44577
• PubChem ID: 87560058
• Update Time: 2025-06-09

(1R)-1-(2-naphthyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Naphthalen-2-yl)ethanamine
• (R)-(+)-A-(2-NAPHTHYL)ETHYLAMINE
• (R)-(+)-1-(2-NAPHTHYL)ETHYLAMINE
• (R)-1-(2-NAPHTHYL)ETHYLAMINE
• (R)-(+)-α-Methyl-2-naphthalenemethylamine
• (R)-2-(1-Aminoethyl)naphthalene
• (1R)-1-(naphthalen-2-yl)ethan-1-amine
• (1R)-1-naphth-2-yl-ethylamine
• (R)-(+)-1-naphthalen-2-yl-ethylamine
• (R)-[1-(naphthalen-2-yl)ethyl]amine
• (R)-1-(naphth-2-yl)-ethylamine
• (R)-1-amino-1-(2-naphthyl)ethane
• 1,2-Naphthoquinone
• 70940_ALDRICH
• AC1LXCBT
• AG-F-37897
• KSC490G1R
• R-(+)-1-(2-naphthyl)ethylamine
• SureCN307143
• 2-Naphthalenemethanamine,a-methyl-, (R)-
• 2-Naphthalenemethylamine, a-methyl-, (R)-(+)- (8CI)
• (+)-1-(2-Naphthyl)ethylamine
• (+)-a-(2-Naphthyl)ethylamine
• (+)-a-Methyl-2-naphthalenemethylamine
• (R)-a-Methyl-2-naphthalenemethanamine
• (aR)-a-Methyl-2-naphthalenemethanamine
• [(R)-1-(Naphthalen-2-yl)ethyl]amine
• (1R)-1-(2-naphthyl)ethanamine
• (1R)-1-naphthalen-2-ylethanamine
• (r)-2-naphthylethylamine
• (1R)-1-naphth-2-ylethylamine
• EBD9973
• (1 R)-1-naphth-2-ylethylamine
• KHSYYLCXQKCYQX-SECBINFHSA-N
• (R)-1-(naphth-2-yl)ethylamine
• (1R)-1-(2-Naphthyl)ethaneamine
• 5079AB
• (R)-(+)-1-(2-napthyl)ethylam
• N0724
• AKOS010366206
• 3906-16-9
• (1R)-1-(naphthalen-2-yl)ethylamine
• 99% (sum of enantiomers pound(c)
• I11133
• SCHEMBL307143
• CS-0009131
• (R)-(+)-alpha-Methyl-2-naphthalenemethylamine
• (R)-(+)-1-(2-Naphthyl)ethylamine, >=99.0% (sum of enantiomers, GC)
• (1R)-1-(NAPHTHALEN-2-YL)ETHANAMINE
• (R)-(+)-1-(2-napthyl)ethylamine
• EN300-57720
• (R)-(+)-1-(2-Naphthyl)ethylamine, ChiPros(R), produced by BASF, 99%
• (R)-(-)-1-(2-naphthyl)ethylamine
• VS-0381
• DTXSID00365181
• MFCD00085367

• MDL： MFCD12910474
• Inchi： 1S/C12H13N/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h2-9H,13H2,1H3/t9-/m1/s1
• InChI Key： KHSYYLCXQKCYQX-SECBINFHSA-N
• SMILES： N([H])([H])[C@]([H])(C([H])([H])[H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H]
• BRN： 3195950

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.064
• Melting Point: 53°C(lit.)
• Boiling Point: 166°C/15mmHg(lit.)
• Flash Point: 100 ºC
• Refractive Index: 22 ° (C=1, MeOH)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02
• LogP: 3.55980
• Sensitiveness: Air Sensitive
• Specific Rotation: 21 º (c=1%, in MeOH)

(1R)-1-(2-naphthyl)ethanamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3259
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on (1R)-1-(2-naphthyl)ethanamine

(1R)-1-(2-naphthyl)ethanamine (CAS No. 3906-16-9): An Overview of Its Structure, Properties, and Applications in Modern Research

(1R)-1-(2-naphthyl)ethanamine, also known by its CAS number 3906-16-9, is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthyl group and an amino group attached to a chiral carbon center. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure pharmaceuticals and other bioactive molecules.

The chemical formula of (1R)-1-(2-naphthyl)ethanamine is C₁₂H₁₃N, and its molecular weight is approximately 175.23 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 240°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various synthetic and analytical applications.

In terms of its chemical structure, the presence of the naphthyl group provides the molecule with aromatic stability and rigidity, which can influence its reactivity and biological activity. The amino group, on the other hand, can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and amide formation. The chiral center at the carbon atom adjacent to the amino group ensures that the compound can exist in two enantiomeric forms: (1R) and (1S). The (1R) enantiomer is specifically highlighted here due to its significance in various applications.

The synthesis of (1R)-1-(2-naphthyl)ethanamine can be achieved through several methods. One common approach involves the reduction of 2-naphthylacetonitrile followed by asymmetric hydrogenation using a chiral catalyst. Another method involves the resolution of the racemic mixture using a chiral resolving agent such as (+)-tartaric acid or (−)-camphorsulfonic acid. These synthetic routes have been optimized to achieve high yields and enantiomeric purity, making the compound readily available for research purposes.

In recent years, (1R)-1-(2-naphthyl)ethanamine has found extensive applications in medicinal chemistry and drug discovery. Its chiral nature makes it an excellent starting material for the synthesis of enantiomerically pure drugs with improved pharmacological properties. For example, it has been used as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. Additionally, derivatives of this compound have shown promise in the development of novel anti-inflammatory agents and anticancer drugs.

One notable study published in the Journal of Medicinal Chemistry reported the use of (1R)-1-(2-naphthyl)ethanamine as a building block for the synthesis of a series of novel compounds with potent antiviral activity against influenza A virus. The researchers found that certain derivatives exhibited selective inhibition of viral replication without significant cytotoxicity to host cells. This finding highlights the potential of this compound as a lead molecule for further drug development.

Beyond its applications in drug discovery, (1R)-1-(2-naphthyl)ethanamine has also been explored for its use in materials science and catalysis. In materials science, it has been used as a chiral dopant to modify the properties of polymers and liquid crystals. In catalysis, it serves as a ligand for transition metal catalysts, enhancing their enantioselectivity in asymmetric reactions such as hydrogenation and aldol condensation.

The safety profile of (1R)-1-(2-naphthyl)ethanamine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to avoid degradation or contamination.

In conclusion, (1R)-1-(2-naphthyl)ethanamine (CAS No. 3906-16-9) is a versatile chiral compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, materials science, and catalysis. As ongoing research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.